2-(Trifluoromethyl)benzaldehyde

• IUPAC Name: 2-(trifluoromethyl)benzaldehyde
• InChI: InChI=1S/C8H5F3O/c9-8(10,11)7-4-2-1-3-6(7)5-12/h1-5H
• InChI Key: ZDVRPKUWYQVVDX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=O)C(F)(F)F
• Molecular Formula: C8H5F3O
• DSSTOX Substance ID: DTXSID40196279
• Molecular Weight: 174.12 g/mol
• CAS RN: 447-61-0

Description

2-(Trifluoromethyl)benzaldehyde, also known as α,α,α-Trifluoro-o-tolualdehyde, is a clear colorless to slightly yellow liquid. It has the molecular formula C8H5F3O and a molecular weight of 174.12. It is used as an electrophilic component in a wide array of reactions.

Synthesis Analysis

2-(Trifluoromethyl)benzaldehyde has been used in the preparation of ω-(dimethylamino)-alkylethyl-4(-2-(trifluorormethyl)phenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylates and methyl (E)-2-[2-[(E)-2-(2-trifluoromethylphenyl)vinyl]-phenyl]-3-methoxyacrylate via Wittig-Horner reaction. Other methods of synthesis include the condensation of 2-(trifluoromethyl)benzaldehyde and 4-aminoantipyrine in methanol, and the condensation of diamines or amino(thio)phenols with in situ generated CF3CN.

Molecular Structure Analysis

The molecular structure of 2-(Trifluoromethyl)benzaldehyde can be represented as CF3C6H4CHO. The 3D structure of the molecule can be viewed using Java or Javascript.

Chemical Reactions Analysis

2-(Trifluoromethyl)benzaldehyde has been used in various chemical reactions. For instance, it has been used in the preparation of ω-(dimethylamino)-alkylethyl-4(-2-(trifluorormethyl)phenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylates and methyl (E)-2-[2-[(E)-2-(2-trifluoromethylphenyl)vinyl]-phenyl]-3-methoxyacrylate via Wittig-Horner reaction.

Physical And Chemical Properties Analysis

2-(Trifluoromethyl)benzaldehyde is a liquid with a refractive index of 1.466 and a density of 1.32 g/mL at 25 °C. It has a molecular weight of 174.12.

Scientific Research Applications

Organic Synthesis

. It can be used to prepare various organic compounds due to its trifluoromethyl group and aldehyde group, which are reactive and can undergo a variety of chemical reactions.

Preparation of Dihydropyridine Derivatives

. These dihydropyridine derivatives are important in medicinal chemistry and have a wide range of biological activities.

Wittig-Horner Reaction

. The Wittig-Horner reaction is a useful method for the synthesis of alkenes.

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It may cause skin irritation, serious eye damage, and may cause respiratory irritation.

Mechanism of Action

Target of Action

• The primary target of 2-(Trifluoromethyl)benzaldehyde is believed to be the cytochrome bc₁ complex within the mitochondrial electron transport chain . This complex plays a crucial role in oxidative phosphorylation, where it transfers electrons from ubiquinol to cytochrome c, ultimately driving ATP synthesis.

Synthesis routes and methods

Procedure details

2.8 Grams of metallic magnesium, 25 g of 2-bromo-α,α,α-trifluorotoluene and 120 ml of ether were reacted to prepare a Grignard ragent by a conventional method, then 15 g of N-methylformanilide were added dropwise thereto, and the reaction mixture was allowed to stand for 3 hours. Under an ice-cooled condition, a dilute sulfuric acid was added to the reaction mixture. The ethereal layer was separated and was washed with a saturated sodium chloride aqueous solution and with a saturated sodium hydrogencarbonate aqueous solution, then was dried with anhydrous sodium sulfate, and was concentrated. The residue was purified by distillation under reduced pressure to yield 13.2 g of 2-trifluoromethylbenzaldehyde. Boiling point: 62°-65° C. (at 17 mm-Hg).

Q & A

Q1: What is the significance of the 2-(Trifluoromethyl)benzaldehyde moiety in pesticide development?

A1: 2-(Trifluoromethyl)benzaldehyde serves as a key starting material for synthesizing various amide pesticides []. This is highlighted in its use as a precursor to N-(Hydroxymethyl)-2-(trifluoromethyl) benzamide, an important intermediate in pesticide synthesis.

Q2: How does the introduction of a 2-(Trifluoromethyl)benzylidene group influence the biological activity of thiosemicarbazide derivatives?

A2: While the provided research [] primarily focuses on the crystal structure of (Z)-1-[4-(trifluoromethyl)benzylidene]thiosemicarbazide, it alludes to the potential for thiosemicarbazide derivatives to act as antibacterial agents. The presence of the 2-(Trifluoromethyl)benzylidene group, and its positioning on the phenyl ring, likely influences the compound's interaction with biological targets and thus impacts its activity. Further research is needed to elucidate the specific structure-activity relationships.

Q3: Can 2-(Trifluoromethyl)benzaldehyde be incorporated into more complex structures with potential for pest control?

A3: Yes, research demonstrates that 2-(Trifluoromethyl)benzaldehyde can be incorporated into oxazoline derivatives containing oxime ether moieties []. These compounds exhibit potent acaricidal activity, particularly against Tetranychus cinnabarinus. The study highlights the compound [2-(trifluoromethyl)benzaldehyde O-(4-(2-(2,6-difluorophenyl)-4,5-dihydrooxazol-4-yl)benzyl) oxime] (II-l) as a promising candidate for controlling spider mites due to its efficacy in both laboratory and field settings.

Q4: What is the suggested mechanism of action for these novel acaricides containing the 2-(Trifluoromethyl)benzaldehyde moiety?

A4: Research suggests that the acaricidal activity of these compounds stems from their ability to bind with the sulfonylurea receptor (SUR) []. This interaction inhibits chitin synthesis, a crucial process for arthropod exoskeleton formation, ultimately leading to their demise.